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Compound of Interest

Compound Name:
N-(2-methylpropyl)-3-

phenylpropanamide

CAS No.: 112753-91-0

Cat. No.: B5576657

Get Quote

Executive Summary
N-Isobutylhydrocinnamamide (N-isobutyl-3-phenylpropionamide) is a saturated fatty acid amide

often encountered as a metabolite in biological systems, a synthetic impurity in peptide

synthesis, or a natural constituent in Zanthoxylum and Piper species. Its structural similarity to

bioactive alkamides like N-isobutylcinnamamide (Fagaramide) and piperine poses a significant

analytical challenge.

This guide provides a definitive breakdown of the mass spectrometry (MS) fragmentation

patterns of N-isobutylhydrocinnamamide. By analyzing the specific bond cleavages—driven by

the saturation of the

-carbon chain—we establish a self-validating identification protocol that distinguishes this
compound from its unsaturated analogs with high confidence.
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Compound Profile & Structural Context[1][2][3][4][5]
[6][7][8]
Before interpreting the spectra, it is critical to understand the structural moieties that drive

fragmentation.

Feature Specification

IUPAC Name N-(2-methylpropyl)-3-phenylpropanamide

Molecular Formula

Monoisotopic Mass 205.1467 Da

Precursor Ion m/z 206.15

Key Structural Motifs

1. Hydrocinnamoyl Core: Saturated ethyl linker

(flexible, non-conjugated).2. Amide Linkage:

Secondary amide, susceptible to C-N

cleavage.3. Isobutyl Group: Branched alkyl

chain, prone to alkene elimination.

Experimental Methodology
To replicate the fragmentation patterns described below, the following LC-MS/MS conditions

are recommended. This protocol ensures the generation of diagnostic ions without inducing

excessive in-source decay.

LC-ESI-MS/MS Protocol
Sample Preparation: Dissolve standard/extract in Methanol:Water (50:50) to 1 µg/mL.

Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).

Mobile Phase:

A: Water + 0.1% Formic Acid (Proton source).[1]

B: Acetonitrile + 0.1% Formic Acid.[1]
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Collision Energy (CE): Stepped CE (15, 30, 45 eV) is optimal to observe both the primary

amide cleavage and the secondary benzylic rearrangements.

Fragmentation Mechanism Analysis
The fragmentation of N-isobutylhydrocinnamamide is governed by three dominant

mechanisms: N-alkyl elimination, Acylium ion formation, and Tropylium rearrangement.

Primary Pathway: Isobutene Elimination (The "Amide"
Signature)
Upon protonation (

, m/z 206), the most energetically favorable pathway is the loss of the isobutyl group as
isobutene (

, 56 Da). This is characteristic of N-tert-alkyl and N-sec-alkyl amides.

Transition: m/z 206

m/z 150

Mechanism: A 1,5-hydride shift from the isobutyl methyl group to the carbonyl oxygen or

amide nitrogen, followed by C-N bond scission.

Product: Protonated Hydrocinnamamide (

).

Secondary Pathway: Acylium Formation
The resulting primary amide ion (m/z 150) loses ammonia (

, 17 Da) to form the hydrocinnamoyl acylium ion.

Transition: m/z 150

m/z 133
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Significance: This ion confirms the acid moiety of the amide. m/z 133 is diagnostic for the

hydrocinnamoyl skeleton.

Tertiary Pathway: Benzylic Rearrangement (The
"Saturation" Marker)
The acylium ion (m/z 133) ejects carbon monoxide (CO, 28 Da) to form the phenethyl cation (

, m/z 105). Unlike unsaturated analogs, this saturated cation can easily rearrange to the highly
stable Tropylium ion (

).

Transition: m/z 105

m/z 91

Observation: m/z 91 is often the base peak or a major ion in the spectrum of the saturated

compound, whereas it is significantly weaker in unsaturated analogs (which favor phenyl

cations at m/z 77).

Visualized Fragmentation Pathway
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Caption: Step-by-step ESI-MS/MS fragmentation pathway of N-isobutylhydrocinnamamide.

Comparative Analysis: Saturated vs. Unsaturated
The critical analytical task is distinguishing N-isobutylhydrocinnamamide (Saturated) from N-

isobutylcinnamamide (Unsaturated). While their precursor masses differ by only 2 Da (206 vs.

204), their fragmentation fingerprints are distinct due to the stability of the alkyl linker.

Performance Comparison Table
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Metric
N-

Isobutylhydrocinnamamide

(Target)

N-Isobutylcinnamamide

(Alternative)

Precursor Ion m/z 206 m/z 204

Primary Fragment m/z 150 (Loss of 56) m/z 148 (Loss of 56)

Acylium Ion m/z 133 (Hydrocinnamoyl) m/z 131 (Cinnamoyl)

Base Peak (High CE) m/z 91 (Tropylium)
m/z 103 (Styryl) or m/z 77

(Phenyl)

Diagnostic Mechanism

Benzylic Rearrangement: The

saturated chain allows

formation of the stable

tropylium ion (m/z 91).

Conjugation Retention: The

double bond prevents

tropylium formation;

fragmentation leads to phenyl

cation (m/z 77).

Identification Confidence
High: Presence of m/z 91

confirms saturation.

High: Presence of m/z 131 and

103 confirms unsaturation.

Differentiation Protocol
Check Precursor: Isolate m/z 206 (Saturated) vs 204 (Unsaturated).

Monitor m/z 91:

If m/z 91 is dominant (>50% relative abundance), the alkyl chain is saturated

(Hydrocinnamamide).

If m/z 91 is weak (<20%) and m/z 77 is strong, the alkyl chain is unsaturated

(Cinnamamide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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